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Compound of Interest

Compound Name: 6-Azuridine

Cat. No.: B1663090 Get Quote

Technical Support Center: 6-Azauridine
Welcome to the technical support center for 6-azauridine. This resource is designed for

researchers, scientists, and drug development professionals to provide clear guidance on

handling 6-azauridine, with a focus on addressing solubility challenges and preparing stable

stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is 6-azauridine and what are its key properties?

A1: 6-azauridine is a pyrimidine nucleoside analog. It acts as a prodrug and, upon conversion

to 6-aza-UMP, it inhibits the enzyme uridine monophosphate synthase (UMPS), thereby

interfering with de novo pyrimidine biosynthesis.[1] This mechanism underlies its use as an

antineoplastic and antiviral agent. It is a white, crystalline powder and is known to be

hygroscopic.[1][2]

Q2: What is the solubility of 6-azauridine in common laboratory solvents?

A2: The solubility of 6-azauridine can vary depending on the solvent, temperature, and pH.

There are some discrepancies in reported aqueous solubility values, which may be due to

different experimental conditions. It is generally considered slightly soluble in DMSO and

methanol, particularly with heating.[2]
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Q3: Why is there a significant difference in the reported aqueous solubility of 6-azauridine?

A3: The reported aqueous solubility for 6-azauridine varies, with one source indicating 50

mg/mL and another reporting a much lower value of 36.2 µg/mL at pH 7.4.[3] This discrepancy

could be attributed to a number of factors, including the pH of the water used, the temperature,

and the specific solid-state form of the 6-azauridine. Given its pKa of approximately 6.7, its

solubility is expected to be highly dependent on pH.[2] For practical purposes, it is advisable to

start with the assumption of lower solubility in neutral aqueous solutions and perform small-

scale solubility tests under your specific experimental conditions.

Q4: How does pH affect the solubility of 6-azauridine?

A4: 6-Azauridine has a pKa of approximately 6.7.[2] This means that its charge state, and

therefore its solubility in aqueous solutions, will change significantly around this pH. At pH

values below its pKa, a larger fraction of the molecule will be in its neutral form, which may

have lower aqueous solubility. Conversely, at pH values above the pKa, the molecule will be

deprotonated and carry a negative charge, which can increase its solubility in water.

Q5: What are the recommended storage conditions for 6-azauridine stock solutions?

A5: For long-term storage, it is recommended to store 6-azauridine stock solutions at -80°C (for

up to 6 months). For short-term storage, -20°C is suitable (for up to 1 month).[4] It is highly

recommended to aliquot the stock solution into single-use volumes to prevent degradation from

repeated freeze-thaw cycles.
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Solvent Reported Solubility Conditions Source(s)

Water 50 mg/mL Not specified

Water 36.2 µg/mL pH 7.4 [3]

DMSO Slightly Soluble
Heating improves

solubility
[2]

Methanol Slightly Soluble
Heating improves

solubility
[2]

Pyridine Slightly Soluble Not specified [2]

1 M NH4OH 50 mg/mL

Clear to slightly hazy,

colorless to light

yellow-green

Experimental Protocols
Protocol 1: Preparation of a 100 mM 6-Azauridine Stock
Solution in DMSO
Materials:

6-Azauridine powder (MW: 245.19 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Preparation: Bring the 6-azauridine powder and DMSO to room temperature.
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Weighing: Carefully weigh out the desired amount of 6-azauridine. For example, to prepare 1

mL of a 100 mM stock solution, weigh out 24.52 mg of 6-azauridine.

Dissolution:

Add the weighed 6-azauridine to a sterile vial.

Add the appropriate volume of DMSO (in this case, 1 mL).

Vortex the solution vigorously for 1-2 minutes.

Assisted Solubilization (if necessary):

If the compound does not fully dissolve, gently warm the solution in a 37°C water bath for

5-10 minutes.

Alternatively, place the vial in a sonicator bath for 5-10 minutes.

Visual Inspection: Ensure the solution is clear and free of any visible particulates.

Aliquoting and Storage:

Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4]
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Problem Identification

Troubleshooting Steps

Outcome

Further Action

Precipitate Forms in Aqueous Medium

Use Stepwise Dilution

Pre-warm Aqueous Medium to 37°C

Ensure Rapid Mixing

Check Final DMSO Concentration (≤0.5%)

Solution is Clear

Success

Precipitate Remains

Failure

Lower Final 6-Azauridine Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

